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Compound of Interest

Compound Name: Razaxaban Hydrochloride

Cat. No.: B1678835

Essential Safety and Handling Guide for
Razaxaban Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
Razaxaban Hydrochloride. Adherence to these procedures is essential to ensure a safe
laboratory environment and to minimize exposure risks.

Hazard Identification and GHS Classification

Razaxaban Hydrochloride is a potent, selective, and orally active factor Xa inhibitor.[1] It is
classified under the Globally Harmonized System (GHS) with the following hazards:

e Acute Oral Toxicity (Category 4): Harmful if swallowed.[2]

o Acute and Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting
effects.[2]

It is crucial to handle this compound with the care required for hazardous materials.

Personal Protective Equipment (PPE)
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The selection and use of appropriate PPE are the primary defense against exposure. The

following table summarizes the recommended PPE for handling Razaxaban Hydrochloride.

Respiratory

Task Eye Protection Hand Protection  Body Protection )
Protection
Suitable
) ) respirator or use
Protective gloves  Impervious, o
o Safety goggles ) ) within a
Weighing and T (double-gloving disposable gown ]
) with side- o o ventilated
Handling Powder ) recommended) with tight-fitting
shields[2][3] balance
[21[3]14] cuffs[2][3][4]
enclosure or
fume hood[2][3]
Work within a
) Chemical- ) )
] Chemical splash ] Impervious chemical fume
Preparing resistant _
] goggles or full- ] clothing or lab hood or other
Solutions protective

face shield[5]

gloves[2][3]

coat[2][3]

ventilated

containment[5]

Administering to

Animals

Safety glasses
with side
shields[5]

Protective
gloves[2][3]

Lab coat[2]

Not generally
required if
solutions are

handled carefully

Cleaning and

Decontamination

Chemical splash

goggles[s]

Heavy-duty,
chemical-

resistant gloves

Impervious apron

or gown

Not generally
required unless
aerosols are

generated

Quantitative Safety and Pharmacological Data

The following table summarizes key quantitative data for Razaxaban. This information is critical

for risk assessment and experimental design.
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Parameter Value Source
Factor Xa Inhibition (Ki) 0.19 nM [1]
Thrombin Inhibition (Ki) 540 nM [1]
Antithrombotic Efficacy (ID50) 1.6 umol/kg/h (in rabbit model)  [1]
aPTT Doubling Concentration 6.1 uM (in human plasma) [1]
PT Doubling Concentration 2.1 UM (in human plasma) [1]
Plasma Protein Binding

90.5% [1]
(Human)
Plasma Protein Binding

93.4% [1]

(Rabbit)

No established Occupational Exposure Limit (OEL) values have been identified for Razaxaban
Hydrochloride.[2][3]

Experimental Protocols and Methodologies

Detailed experimental protocols for working with Razaxaban Hydrochloride should be
developed and validated by the research institution. The methodologies will vary based on the
specific research objectives. The following principles, derived from published studies, should be
incorporated:

« In Vitro Anticoagulant Activity: Assays such as the activated partial thromboplastin time
(@aPTT) and prothrombin time (PT) are used to evaluate the anticoagulant effect in human
plasma.[1]

 In Vivo Antithrombotic Activity: Animal models, such as the rabbit arterio-venous shunt
thrombosis model, are utilized to assess the inhibition of thrombus formation in a dose-
dependent manner.[1]

Researchers should consult the primary literature for detailed experimental setups and
methodologies.[6][7]
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Procedural Guidance: Handling, Storage, and
Disposal

A systematic approach to handling, storage, and disposal is essential to maintain a safe

working environment.
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Caption: General workflow for handling Razaxaban Hydrochloride.
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Receiving and Storage:
o Upon receipt, log the compound into the chemical inventory.
o Store the container in a tightly sealed state in a cool, well-ventilated area.[2]

o Recommended storage temperature for the powder is -20°C, and for solutions in solvent,
-80°C.[2]

Preparation and Handling:

[e]

Always handle Razaxaban Hydrochloride within a designated area.

(¢]

Avoid the formation of dust and aerosols.[2]

[¢]

Use in an area with appropriate exhaust ventilation, such as a chemical fume hood or a
ventilated balance enclosure.[2][5]

[¢]

Do not eat, drink, or smoke in the handling area.[2]

[e]

Wash hands thoroughly after handling.[2]

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
removing contact lenses if present. Seek prompt medical attention.[2][8]

Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly
with large amounts of water. Seek medical advice.[2]

Ingestion: If swallowed, rinse the mouth with water. Call a poison control center or a
physician immediately.[2] Do NOT induce vomiting.[8]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek
immediate medical attention.

Spills:

o Evacuate non-essential personnel from the area.[9]
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[e]

Wear appropriate PPE, including respiratory protection, during cleanup.[9]

o

Contain the spill and prevent it from entering drains or waterways.

[¢]

Collect the spilled material using a method that minimizes dust generation, such as a
damp cloth or a HEPA-filtered vacuum.[9]

[¢]

Place the collected waste into a labeled, sealed container for proper disposal.[9]
» Dispose of contents and containers to an approved waste disposal plant.[2]

» Avoid release to the environment.[2] All waste materials contaminated with Razaxaban
Hydrochloride should be treated as hazardous waste.

» Follow institutional, local, state, and federal regulations for hazardous waste disposal.[10]

Mechanism of Action: Inhibition of the Coagulation
Cascade

Razaxaban Hydrochloride is a direct inhibitor of Factor Xa, a critical enzyme in the
coagulation cascade. By inhibiting Factor Xa, Razaxaban prevents the conversion of
prothrombin to thrombin, thereby reducing fibrin formation and thrombus development.
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Caption: Razaxaban's inhibition of Factor Xa in the coagulation cascade.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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